Cas no 1806855-59-3 (6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid
• CAS No: 1806855-59-3
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862407
• Update Time: 2025-08-05

6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-5(3-7(14)15)2-6(10)13-8(4)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： UGJSCZJGBNBKQN-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid (CAS No. 1806855-59-3)

6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid (CAS No. 1806855-59-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, has garnered attention for its potential role in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid make it a valuable intermediate in organic synthesis. The presence of a bromo group at the 6-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Meanwhile, the difluoromethyl moiety enhances metabolic stability and bioavailability, addressing a key challenge in drug design. These attributes align with current trends in fragment-based drug discovery (FBDD) and the growing demand for fluorinated compounds in life sciences.

In agrochemical applications, 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid has shown promise as a precursor for crop protection agents. The pyridine core is a common scaffold in herbicides and fungicides, and the introduction of fluorine atoms often improves pesticidal activity while reducing environmental persistence. This resonates with the industry's shift toward "green chemistry" and sustainable pest management solutions, topics frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 1806855-59-3 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. Recent publications highlight its crystalline properties, which facilitate purity assessment—a critical factor for regulatory compliance in pharmaceutical manufacturing. Discussions on platforms like ResearchGate and PubMed often emphasize the importance of high-purity intermediates in API synthesis, making this compound relevant to ongoing debates about quality control in drug development.

From a commercial perspective, the global market for fluorinated pyridines is expanding, driven by their versatility in electronics and specialty materials. While 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid remains a niche product, its derivatives are being investigated for OLED materials and liquid crystals. This connects to trending searches about "fluorine in material science" and "heterocyclic compounds for optoelectronics," underscoring its interdisciplinary relevance.

Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, reflecting its classification as non-hazardous under normal handling conditions. However, researchers are advised to consult updated toxicological studies—a frequent query among EHS (Environment, Health, and Safety) professionals. The compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage noted in supplier catalogs and chemical databases.

In summary, 6-Bromo-2-(difluoromethyl)-3-methylpyridine-4-acetic acid exemplifies the convergence of synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—position it as a compound of enduring interest. As AI-driven molecular design accelerates, compounds like CAS No. 1806855-59-3 will likely see expanded utility, particularly in areas demanding precise structural control and fluorine integration.